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Leukotriene B3 Leukotriene B3 LTB3 is the LTA hydrolase metabolite of LTA3 in the leukotriene biosynthetic pathway. LTB3 and LTB4 are equipotent in their pro-inflammatory effects. However, LTB3 is five times less potent than LTB4 in eliciting chemotaxis of human neutrophils.
Brand Name: Vulcanchem
CAS No.: 88099-35-8
VCID: VC0162635
InChI: InChI=1S/C20H34O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h7-8,10-11,14-15,18-19,21-22H,2-6,9,12-13,16-17H2,1H3,(H,23,24)/b8-7-,14-10+,15-11+/t18-,19-/m0/s1
SMILES: CCCCCCCCC(C=CC=CC=CC(CCCC(=O)O)O)O
Molecular Formula: C20H34O4
Molecular Weight: 338.5 g/mol

Leukotriene B3

CAS No.: 88099-35-8

Reference Standards

VCID: VC0162635

Molecular Formula: C20H34O4

Molecular Weight: 338.5 g/mol

Leukotriene B3 - 88099-35-8

CAS No. 88099-35-8
Product Name Leukotriene B3
Molecular Formula C20H34O4
Molecular Weight 338.5 g/mol
IUPAC Name (5R,6E,8Z,10E,12S)-5,12-dihydroxyicosa-6,8,10-trienoic acid
Standard InChI InChI=1S/C20H34O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h7-8,10-11,14-15,18-19,21-22H,2-6,9,12-13,16-17H2,1H3,(H,23,24)/b8-7-,14-10+,15-11+/t18-,19-/m0/s1
Standard InChIKey NGTXCORNXNELNU-CHHAPGPYSA-N
Isomeric SMILES CCCCCCCC[C@@H](/C=C/C=C\C=C\[C@@H](CCCC(=O)O)O)O
SMILES CCCCCCCCC(C=CC=CC=CC(CCCC(=O)O)O)O
Canonical SMILES CCCCCCCCC(C=CC=CC=CC(CCCC(=O)O)O)O
Description LTB3 is the LTA hydrolase metabolite of LTA3 in the leukotriene biosynthetic pathway. LTB3 and LTB4 are equipotent in their pro-inflammatory effects. However, LTB3 is five times less potent than LTB4 in eliciting chemotaxis of human neutrophils.
Synonyms leukotriene B3
leukotriene B3, (S-(R*,R*-(E,E,Z)))-isomer
LTB3
Reference 1.Lee, T.H.,Sethi, T.,Crea, A.E.G., et al. Characterization of leukotriene B3: Comparison of its biological activities with leukotriene B4 and leukotriene B5 in complement receptor enhancement, lysozyme release and chemotaxis of human neutrophils. Clinica
PubChem Compound 6439476
Last Modified Nov 11 2021
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